1-Cyclopropoxy-2-fluoro-4-iodobenzene

• Molecular Formula: C9H8FIO
• Molecular Weight: 278.06 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-fluoro-4-iodobenzene
• InChI: InChI=1S/C9H8FIO/c10-8-5-6(11)1-4-9(8)12-7-2-3-7/h1,4-5,7H,2-3H2
• InChI Key: NNSSEVVLQRNVCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)I)F

Description

1-Cyclopropoxy-2-fluoro-4-iodobenzene is a halogenated aromatic compound featuring a cyclopropoxy group (C₃H₅O) at position 1, fluorine at position 2, and iodine at position 4. The cyclopropoxy moiety introduces steric strain due to the three-membered ring, while the electron-withdrawing fluorine and heavy iodine atom influence the compound’s electronic properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Cyclopropoxy-2-fluoro-4-iodobenzene can be synthesized through several methods. One common approach involves the halogenation of a fluorobenzene derivative followed by the introduction of a cyclopropoxy group. The reaction typically requires the use of a halogenating agent such as iodine and a catalyst to facilitate the substitution reaction.

Industrial Production Methods

In an industrial setting, the production of 1-Cyclopropoxy-2-fluoro-4-iodobenzene may involve large-scale halogenation reactions under controlled conditions. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

1-Cyclopropoxy-2-fluoro-4-iodobenzene undergoes various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding oxides or reduction to form dehalogenated products.

Cross-Coupling Reactions: It can participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form biaryl compounds.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium iodide (NaI) and potassium fluoride (KF) are commonly used.

Oxidation Reactions: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) are employed.

Cross-Coupling Reactions: Palladium catalysts and bases like potassium carbonate (K2CO3) are used under inert atmosphere conditions.

Major Products Formed

Substitution Reactions: Products include various substituted benzene derivatives.

Oxidation Reactions: Products include corresponding oxides and hydroxylated derivatives.

Cross-Coupling Reactions: Products include biaryl compounds and other complex organic molecules.

Scientific Research Applications

1-Cyclopropoxy-2-fluoro-4-iodobenzene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is investigated for its potential use in drug development and as a radiolabeling agent in imaging studies.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-2-fluoro-4-iodobenzene involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include signal transduction, metabolic processes, and gene expression regulation.

Comparison with Similar Compounds

Table 1: Halogenated Benzene Analogs

Compound	CAS Number	Substituents (Positions)	Similarity
2-Chloro-4-fluoro-1-iodobenzene	101335-11-9	Cl(2), F(4), I(1)	0.87
1-Chloro-2-fluoro-3-iodobenzene	72373-82-1	Cl(1), F(2), I(3)	0.91
1-Bromo-4-fluoro-2-iodobenzene	202865-72-3	Br(1), F(4), I(2)	-

Halogen Type and Reactivity

Iodine’s large atomic size and low electronegativity make it a superior leaving group in nucleophilic aromatic substitution compared to bromine or chlorine. For instance, 1-Bromo-4-fluoro-2-iodobenzene (CAS 202865-72-3) may exhibit slower substitution kinetics than the target compound due to bromine’s intermediate leaving-group ability .

Comparison with Alkoxy-Substituted Analogues

Cyclopropoxy vs. Benzyloxy Groups

The cyclopropoxy group’s strain and compact size contrast with bulkier alkoxy substituents. 1-[(4-Chlorophenyl)methoxy]-3-iodobenzene (CAS 1458003-29-6) features a benzyloxy group, which imposes greater steric hindrance and reduced ring strain compared to cyclopropoxy. This difference may affect solubility and reactivity in cross-coupling reactions .

Electronic Effects

Cyclopropoxy’s electron-donating resonance effects are moderated by its strained geometry, whereas fluorine’s strong electron-withdrawing nature (ortho to cyclopropoxy) creates a polarized aromatic ring. This contrasts with 4-Cyclopropyl-2-fluoro-1-iodobenzene, where the cyclopropyl group (non-oxy) exerts weaker electronic effects .

Table 2: Alkoxy-Substituted Compounds

Compound	Substituent Type	Molecular Weight	Key Properties
1-Cyclopropoxy-2-fluoro-4-iodobenzene	Cyclopropoxy	~276.07 (est.)	High strain, moderate polarity
1-[(4-Chlorophenyl)methoxy]-3-iodobenzene	Benzyloxy	344.58	Bulky, less reactive